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Compound of Interest

Compound Name: AT13148

Cat. No.: B1683962 Get Quote

For researchers, scientists, and drug development professionals utilizing the multi-AGC kinase

inhibitor AT13148, ensuring its proper disposal is a critical component of laboratory safety and

environmental responsibility. In the absence of a specific Safety Data Sheet (SDS) with explicit

disposal instructions from the manufacturer, a cautious and informed approach based on the

compound's nature and general hazardous waste guidelines is paramount.

AT13148 is an orally active, ATP-competitive inhibitor investigated for its potent anti-tumor

activity.[1] As with many compounds developed for cancer research, it should be handled as a

potentially hazardous substance. This necessitates a comprehensive disposal plan that

minimizes risk to personnel and the environment.

Recommended Disposal Procedures
The following procedures are based on best practices for the disposal of potent, biologically

active small molecules and antineoplastic agents. It is crucial to consult your institution's

Environmental Health and Safety (EHS) department to ensure compliance with local, state, and

federal regulations.

1. Personal Protective Equipment (PPE):

Before handling AT13148 in any form (solid or in solution), appropriate PPE must be worn. This

includes:

Double gloving: Use chemotherapy-rated gloves.
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Lab coat: A disposable or dedicated lab coat is recommended.

Eye protection: Safety glasses with side shields or goggles are essential.

Respiratory protection: A fit-tested N95 respirator or higher should be used when handling

the powder form to avoid inhalation.

2. Waste Segregation:

All waste contaminated with AT13148 must be segregated from general laboratory waste.

Establish designated, clearly labeled waste containers for:

Solid Waste: This includes contaminated gloves, bench paper, pipette tips, vials, and any

other disposable materials that have come into contact with AT13148.

Liquid Waste: This includes unused or spent solutions of AT13148, as well as the first rinse

of any glassware or equipment.

Sharps Waste: Needles, syringes, or other sharps contaminated with AT13148 should be

placed in a designated, puncture-resistant sharps container for hazardous chemical waste.

3. Disposal of Solid Waste:

Contaminated solid waste should be collected in a designated, leak-proof container lined with a

heavy-duty plastic bag. The container must be clearly labeled with "Hazardous Waste,"

"Cytotoxic Waste," and the chemical name "AT13148."

4. Disposal of Liquid Waste:

Unused Solutions: Unused or expired solutions of AT13148 should be collected in a

designated, leak-proof, and chemically resistant container. The container must be clearly

labeled with "Hazardous Waste," "Cytotoxic Waste," and the chemical name "AT13148,"

along with the solvent used (e.g., DMSO).

Aqueous Solutions: Due to the potential for environmental toxicity, aqueous solutions

containing AT13148 should not be disposed of down the drain. They must be collected as

hazardous liquid waste.
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Glassware Decontamination: Glassware that has contained AT13148 should be rinsed with a

suitable solvent (e.g., ethanol or a surfactant-based cleaning solution) to remove any

residue. The first rinseate must be collected as hazardous liquid waste. Subsequent rinses

with water can typically be disposed of down the drain, but confirm this with your institution's

EHS guidelines.

5. Final Disposal:

All segregated and properly labeled AT13148 waste must be disposed of through your

institution's hazardous waste management program. This typically involves collection by a

licensed hazardous waste disposal company. Never dispose of AT13148 waste in the regular

trash or down the sewer system.

Key Chemical and Handling Information
To facilitate safe handling and disposal, a summary of AT13148's relevant properties is

provided below.

Property Value

Chemical Formula C₁₇H₁₆ClN₃O

Molecular Weight 313.78 g/mol [2]

CAS Number 1056901-62-2[2]

Solubility Soluble in DMSO (up to 62 mg/mL)[3]

Storage (Powder) -20°C[4]

Storage (in Solvent) -80°C[5]

Experimental Protocols Referenced
While no specific experimental protocols for the disposal of AT13148 are available, the

recommended procedures are derived from established guidelines for handling and disposing

of hazardous pharmaceutical compounds and antineoplastic agents. These protocols

emphasize containment, segregation, and proper waste stream management to mitigate

exposure and environmental contamination.
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Visualizing the Disposal Workflow
To provide a clear, step-by-step visual guide for the proper disposal of AT13148, the following

workflow diagram has been generated.
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AT13148 Disposal Workflow

Disclaimer: The information provided here is intended as a guide and is based on general best

practices for handling hazardous research chemicals. Always prioritize your institution's specific

safety and disposal protocols and consult with your Environmental Health and Safety

department for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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